Cas no 545425-80-7 (2-Propynal, 3-(5-fluoro-2-pyrimidinyl)- (9CI))

• Product Name: 2-Propynal, 3-(5-fluoro-2-pyrimidinyl)- (9CI)
• CAS No: 545425-80-7
• MF: C₇H₃FN₂O
• MW: 150.109924554825
• CID: 941874
• PubChem ID: 45079410
• Update Time: 2025-04-19

2-Propynal, 3-(5-fluoro-2-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(5-fluoro-2-pyrimidinyl)- (9CI)
• 545425-80-7
• 3-(5-Fluoro-2-pyrimidinyl)-2-propynal
• 2-Propynal,3-(5-fluoro-2-pyrimidinyl)-(9ci)
• DB-228365

• Inchi： 1S/C7H3FN2O/c8-6-4-9-7(10-5-6)2-1-3-11/h3-5H
• InChI Key： NYMVGQGTGPGBKK-UHFFFAOYSA-N
• SMILES： FC1C=NC(C#CC=O)=NC=1

Computed Properties

• Exact Mass: 150.02294089g/mol
• Monoisotopic Mass: 150.02294089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8Ų